Cas no 921996-08-9 (N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)butanamide)

• Product Name: N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)butanamide
• CAS No: 921996-08-9
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 5914621
• PubChem ID: 18571564
• Update Time: 2025-07-09

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 921996-08-9
• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)butyramide
• F2276-0123
• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)butanamide
• N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)butanamide
• AKOS024635418

• Inchi： 1S/C15H20N2O3/c1-3-5-14(18)16-11-6-7-13-12(10-11)15(19)17(4-2)8-9-20-13/h6-7,10H,3-5,8-9H2,1-2H3,(H,16,18)
• InChI Key： OEGSQJTUMQFDJV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCCN(CC)C(=O)C2=C1)(=O)CCC

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)butanamide

N-(4-Ethyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)Butanamide: A Comprehensive Overview

N-(4-Ethyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)Butanamide (CAS No. 921996-08-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and structural versatility. The molecule combines a benzoxazepine core with a butanamide substituent, making it a unique candidate for further exploration in drug discovery and chemical synthesis.

The benzoxazepine framework is a bicyclic structure consisting of a benzene ring fused to an oxazepine ring. In this compound, the oxazepine ring is partially hydrogenated (tetrahydro), which introduces additional flexibility and potential sites for functionalization. The 4-ethyl substituent on the benzoxazepine core adds to the molecule's hydrophobicity and may influence its pharmacokinetic properties. The 5-oxo group suggests the presence of a ketone functionality, which could play a role in intermolecular interactions or serve as a site for further chemical modification.

The butanamide group attached to the benzoxazepine core introduces amide functionality, which is commonly associated with bioavailability and stability in biological systems. Amides are known to form hydrogen bonds, which can enhance solubility and binding affinity to target proteins. This makes N-(4-Ethyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)Butanamide a promising candidate for exploring interactions with various biological targets.

Recent studies have highlighted the potential of benzoxazepine derivatives in targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The tetrahydrobenzoxazepine moiety has been shown to exhibit antioxidant properties and modulate key enzymes involved in these conditions. For instance, research published in 2023 demonstrated that certain derivatives of this class can inhibit acetylcholinesterase (AChE), an enzyme whose overactivity is implicated in Alzheimer's disease. These findings suggest that N-(4-Ethyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)Butanamide could be a lead compound for developing therapeutic agents against neurodegenerative disorders.

In addition to its potential pharmacological applications, this compound has also been studied for its role in synthetic chemistry. The synthesis of N-(4-Ethyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)Butanamide involves multi-step reactions that highlight the versatility of benzoxazepines as building blocks. Researchers have explored various methods to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems to improve yield and purity.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structure and purity of this compound. These analyses have provided insights into the stereochemistry and conformational preferences of the molecule, which are critical for understanding its biological activity.

Furthermore, computational studies using molecular docking have revealed potential binding modes of N-(4-Ethyl-5-Oxo-2,3,4,5-Tetrahydro-1,Benzo-Fused Oxazine Ring System)Butanamide with target proteins. These studies suggest that the molecule could interact with key residues in enzyme active sites or membrane-bound receptors through its amide group and hydrophobic substituents.

In conclusion,N-(4-Ethyl...